Cas no 1308676-98-3 (3-(2-aminopyrimidin-5-yl)propan-1-ol)

• Product Name: 3-(2-aminopyrimidin-5-yl)propan-1-ol
• CAS No: 1308676-98-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD18917544
• CID: 1226978
• PubChem ID: 66523862
• Update Time: 2025-06-11

3-(2-aminopyrimidin-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopyrimidin-5-yl)propan-1-ol
• 2-Aminopyrimidine-5-propanol
• (2-Aminopyrimidin-5-yl)propan-1-ol
• 2-Aminopyrimidine-5-propanol, 96%
• 1308676-98-3
• AKOS015958875
• F9995-1317
• EN300-239667

• MDL： MFCD18917544
• Inchi： 1S/C7H11N3O/c8-7-9-4-6(5-10-7)2-1-3-11/h4-5,11H,1-3H2,(H2,8,9,10)
• InChI Key： WMEFWFJFVFFUTA-UHFFFAOYSA-N
• SMILES： OCCCC1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Melting Point: 101-105 °C

3-(2-aminopyrimidin-5-yl)propan-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 3-(2-aminopyrimidin-5-yl)propan-1-ol

Introduction to 3-(2-aminopyrimidin-5-yl)propan-1-ol (CAS No: 1308676-98-3)

3-(2-aminopyrimidin-5-yl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1308676-98-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-(2-aminopyrimidin-5-yl)propan-1-ol, particularly the presence of an aminopyrimidine moiety linked to a propanol side chain, make it a promising candidate for further investigation in drug discovery and molecular biology studies.

The aminopyrimidine core is a crucial pharmacophore in many bioactive molecules, exhibiting interactions with various biological targets such as enzymes and receptors. The propanol side chain introduces additional functional groups that can modulate the compound's solubility, bioavailability, and metabolic stability, making it an attractive scaffold for medicinal chemists. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such derivatives, leading to novel insights into their mechanisms of action.

In recent years, researchers have been particularly interested in 3-(2-aminopyrimidin-5-yl)propan-1-ol due to its potential role in addressing various diseases. For instance, studies have suggested that pyrimidine derivatives may interfere with key pathways involved in cancer progression. The compound's ability to interact with DNA or RNA-modifying enzymes has been explored as a possible mechanism for its antitumor effects. Additionally, its structural similarity to known pharmacological agents has prompted investigations into its potential applications in treating inflammatory disorders and infectious diseases.

The synthesis of 3-(2-aminopyrimidin-5-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyrimidine-propanol framework efficiently. These techniques not only enhance the synthetic pathways but also allow for the introduction of structural modifications, enabling the development of analogues with tailored biological properties.

One of the most compelling aspects of 3-(2-aminopyrimidin-5-yl)propan-1-ol is its potential as a lead compound for drug development. Preclinical studies have demonstrated its efficacy in vitro and in vivo, highlighting its promise as a therapeutic agent. For example, researchers have observed inhibitory effects on specific kinases associated with cancer cell proliferation when using this compound in cellular assays. Furthermore, its ability to cross cell membranes suggests that it may be suitable for oral administration, which could improve patient compliance compared to injectable therapies.

The pharmacokinetic profile of 3-(2-aminopyrimidin-5-yl)propan-1-ol is another critical area of interest. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing its therapeutic use. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways and identifying potential metabolites. These insights help in designing derivatives with improved pharmacokinetic properties.

Recent research has also explored the role of 3-(2-aminopyrimidin-5-yl)propan-1-ol in modulating immune responses. Pyrimidine derivatives have been shown to interact with immune cells and cytokine pathways, suggesting their potential use in immunomodulatory therapies. For instance, studies indicate that this compound may influence the activity of T-cells and macrophages, which are pivotal in mounting an effective immune response against pathogens or abnormal cells. Such findings open up new avenues for treating autoimmune diseases or enhancing vaccine efficacy.

The future directions for research on 3-(2-amino-pyrimidin - 5 - yl) propan - 1 - ol (CAS No: 1308676 - 98 - 3) are multifaceted. Scientists are currently working on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore structure-function relationships by synthesizing and evaluating various analogues of this compound. By leveraging computational modeling and artificial intelligence-driven drug design platforms, researchers aim to accelerate the discovery process and identify novel derivatives with enhanced potency and selectivity.

In conclusion,3-(2-amino-pyrimidin - 5 - yl) propan - 1 - ol represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features combined with promising preclinical results position it as a valuable asset in the quest for new therapeutics. As research continues to uncover more about its biological activities and mechanisms of action,this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.